Phosphonic acid, (p-acetamidophenyl)-

• CAS No.: 69503-84-0
• Molecular Formula: C8H10NO4P
• Molecular Weight: 215.14 g/mol
• IUPAC Name: (4-acetamidophenyl)phosphonic acid
• InChI: InChI=1S/C8H10NO4P/c1-6(10)9-7-2-4-8(5-3-7)14(11,12)13/h2-5H,1H3,(H,9,10)(H2,11,12,13)
• InChI Key: DTWZQJUQXWWEJC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)P(=O)(O)O

Description

Phosphonic acid, (p-acetamidophenyl)- is a useful research compound. Its molecular formula is C8H10NO4P and its molecular weight is 215.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of (4-aminophenyl)phosphonic acid (Aldrich, 0.00058 mol) in water (1.5 mL) was added sufficient sodium bicarbonate to make a clear solution. To the mixture, acetic anhydride (0.2 mL, 0.002 mol) was added and stirred for 0.5 h. Again, acetic anhydride (0.2 mL, 0.002 mol) was added and stirred for 0.5 h. The mixture was let stand at room temperature for 2 h and then concentrated hydrochloric acid (0.5 mL) was added. Fine white needles separated out which were collected by filtration, washed with water and dried to give 0.048 g (38.5%) of the title compound, mp 228° C. (rep. mp 229° C.--Bauer, H. J. Am. Chem. Soc. 1947, 63, 2137-2138).